Cas no 2229120-96-9 (2-azido-2-(4-methoxynaphthalen-1-yl)ethan-1-ol)

• Product Name: 2-azido-2-(4-methoxynaphthalen-1-yl)ethan-1-ol
• CAS No: 2229120-96-9
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 6611325
• PubChem ID: 151701387
• Update Time: 2025-05-24

2-azido-2-(4-methoxynaphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(4-methoxynaphthalen-1-yl)ethan-1-ol
• EN300-1787669
• 2229120-96-9

• Inchi： 1S/C13H13N3O2/c1-18-13-7-6-10(12(8-17)15-16-14)9-4-2-3-5-11(9)13/h2-7,12,17H,8H2,1H3
• InChI Key： RERDKDOVZHTEIK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(CO)N=[N+]=[N-])=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-azido-2-(4-methoxynaphthalen-1-yl)ethan-1-ol

Professional Introduction to Compound with CAS No. 2229120-96-9 and Product Name: 2-azido-2-(4-methoxynaphthalen-1-yl)ethan-1-ol

2-azido-2-(4-methoxynaphthalen-1-yl)ethan-1-ol, identified by its CAS number 2229120-96-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that feature azido functional groups and aromatic naphthalene derivatives, making it a versatile intermediate in the synthesis of more complex biochemical entities. The presence of both an azido group and a methoxynaphthalene moiety suggests potential applications in the development of novel therapeutic agents, particularly those targeting inflammatory and metabolic disorders.

The structure of 2-azido-2-(4-methoxynaphthalen-1-yl)ethan-1-ol presents a unique combination of chemical features that make it valuable for synthetic chemistry. The azido group (–N₃) is a well-known reactive handle in organic synthesis, capable of undergoing various transformations such as nucleophilic substitution, cycloaddition reactions, and reduction to form alcohols or amines. On the other hand, the 4-methoxynaphthalen-1-yl group introduces a phenolic ether moiety, which can participate in hydrogen bonding interactions and influence the solubility and bioavailability of the compound. This dual functionality makes it an attractive building block for designing molecules with tailored biological activities.

In recent years, there has been growing interest in the development of azido-containing compounds for medicinal applications due to their ability to serve as versatile intermediates in drug discovery. For instance, azido groups have been employed in the synthesis of click chemistry probes, which are widely used for imaging and diagnostic purposes. Additionally, the methoxynaphthalene scaffold is known for its presence in several bioactive natural products and drug molecules, contributing to its pharmacological relevance. The combination of these features in 2-azido-2-(4-methoxynaphthalen-1-yl)ethan-1-ol positions it as a promising candidate for further exploration in drug development.

One of the most compelling aspects of this compound is its potential role in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs). The naphthalene ring system is a common structural motif in many NSAIDs, including well-known drugs like naproxen and ibuprofen. By incorporating an azido group into this framework, researchers can explore novel synthetic pathways that may lead to more effective or selective anti-inflammatory agents. Furthermore, the methoxy substituent can modulate the electronic properties of the aromatic ring, influencing both potency and metabolic stability.

Recent studies have also highlighted the importance of bioconjugation strategies involving azido groups for the development of targeted therapeutics. For example, azido-functionalized polymers have been used to create drug delivery systems that can selectively release therapeutic payloads at sites of disease. The compound 2-azido-2-(4-methoxynaphthalen-1-yl)ethan-1-ol could serve as a key intermediate in such applications, allowing for the facile attachment of biomolecules or therapeutic agents through click chemistry reactions.

The chemical reactivity of 2-(4-methoxynaphthalen-1-yloxy)ethanol, a derivative formed by reducing the azido group, also warrants attention. This alcohol derivative can participate in esterification or etherification reactions, enabling the synthesis of more complex derivatives with altered physicochemical properties. Such modifications are crucial for optimizing drug-like characteristics such as solubility, permeability, and metabolic stability.

From a synthetic chemistry perspective, 2-(4-methoxynaphthalen-l-yloxy) ethanol offers several advantages as an intermediate. Its relatively stable structure allows for easy functionalization at multiple sites, making it adaptable to various synthetic strategies. Additionally, the presence of both hydroxyl and methoxy groups provides multiple opportunities for further derivatization, enabling chemists to fine-tune the properties of their target molecules.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. For instance, azido-functionalized polymers have been explored for their use in photodynamic therapy due to their ability to generate reactive oxygen species upon light irradiation. Similarly, methoxynaphthalene derivatives are known for their role as intermediates in agrochemical formulations.

In conclusion, 2-(4-methoxynaphthalen-l-yloxy) ethanol represents a fascinating molecule with significant potential in multiple domains. Its unique structural features make it an excellent candidate for further exploration in drug discovery and material science. As research continues to uncover new synthetic pathways and applications, 2229120 -96 -9 will undoubtedly play an important role in advancing scientific knowledge and innovation.